Cas no 13082-48-9 ([1,1'-biphenyl]-4,4'-diyl bis(2-methylacrylate))

• Product name: [1,1'-biphenyl]-4,4'-diyl bis(2-methylacrylate)
• CAS No: 13082-48-9
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 1226950
• PubChem ID: 21930487

[1,1'-biphenyl]-4,4'-diyl bis(2-methylacrylate) Chemical and Physical Properties

Names and Identifiers

• [1,1'-biphenyl]-4,4'-diyl bis(2-methylacrylate)
• 2-Propenoic acid, 2-methyl-, [1,1'-biphenyl]-4,4'-diyl ester
• 4,4'-Biphenylene Methacrylate
• biphenyl diMethacrylate
• [1,1′-biphenyl]-4,4′-diylbis(2-methacrylate)
• B5961
• DB-237189
• SCHEMBL803168
• [4-[4-(2-methylprop-2-enoyloxy)phenyl]phenyl] 2-methylprop-2-enoate
• HVTJQICZTQZLSK-UHFFFAOYSA-N
• Biphenyl-4,4'-diyl Bis(2-methylacrylate)
• DTXSID401347225
• MFCD28144635
• 13082-48-9

• Inchi： InChI=1S/C20H18O4/c1-13(2)19(21)23-17-9-5-15(6-10-17)16-7-11-18(12-8-16)24-20(22)14(3)4/h5-12H,1,3H2,2,4H3
• InChI Key： HVTJQICZTQZLSK-UHFFFAOYSA-N
• SMILES： CC(=C)C(=O)OC1=CC=C(C=C1)C2=CC=C(C=C2)OC(=O)C(=C)C

Computed Properties

• Exact Mass: 322.12050905g/mol
• Monoisotopic Mass: 322.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 5

Experimental Properties

• Density: 1.127±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.1E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-biphenyl]-4,4'-diyl bis(2-methylacrylate)

Comprehensive Analysis of [1,1'-biphenyl]-4,4'-diyl bis(2-methylacrylate) (CAS No. 13082-48-9)

[1,1'-biphenyl]-4,4'-diyl bis(2-methylacrylate), identified by its CAS No. 13082-48-9, is a high-performance monomer widely utilized in advanced polymer synthesis. This compound belongs to the family of biphenyl-based acrylates, which are renowned for their exceptional thermal stability, UV resistance, and mechanical strength. With the growing demand for sustainable and durable materials in industries such as electronics, coatings, and adhesives, this monomer has garnered significant attention from researchers and manufacturers alike.

The molecular structure of [1,1'-biphenyl]-4,4'-diyl bis(2-methylacrylate) features a central biphenyl core linked to two 2-methylacrylate groups. This unique configuration enhances its reactivity in polymerization processes, making it an ideal candidate for creating cross-linked networks. These networks exhibit superior properties such as low shrinkage, high transparency, and excellent adhesion, which are critical for applications in optical materials and high-performance coatings.

In recent years, the surge in demand for eco-friendly materials has driven innovation in polymer chemistry. [1,1'-biphenyl]-4,4'-diyl bis(2-methylacrylate) aligns with this trend due to its potential for use in bio-based polymers and green chemistry applications. Researchers are exploring its compatibility with renewable resources, such as plant-derived acrylates, to reduce environmental impact. This aligns with the global shift toward sustainable manufacturing and circular economy principles.

Another area of interest is the compound's role in photopolymerization, a technique gaining traction in 3D printing and additive manufacturing. Its ability to form rigid, high-resolution structures under UV light makes it a valuable component in photocurable resins. As industries seek faster and more precise manufacturing methods, the demand for specialized monomers like [1,1'-biphenyl]-4,4'-diyl bis(2-methylacrylate) is expected to rise.

From a commercial perspective, the global market for specialty acrylates is expanding, driven by advancements in electronics, automotive, and medical devices. This monomer's versatility positions it as a key player in these sectors. For instance, its use in flexible displays and wearable technology highlights its potential to meet the evolving needs of modern applications.

Safety and handling of [1,1'-biphenyl]-4,4'-diyl bis(2-methylacrylate) are also critical considerations. While it is not classified as hazardous, proper storage conditions—such as protection from light and moisture—are essential to maintain its stability. Manufacturers and researchers must adhere to industry standards to ensure optimal performance and longevity of products incorporating this monomer.

In summary, [1,1'-biphenyl]-4,4'-diyl bis(2-methylacrylate) (CAS No. 13082-48-9) represents a cutting-edge material with broad applications in high-tech industries. Its unique properties, combined with the growing emphasis on sustainability and innovation, make it a compound of significant interest. As research continues to uncover new possibilities, its role in shaping the future of advanced materials is undeniable.